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Compound of Interest

Compound Name: Acetylcysteine-d3

Cat. No.: B562870

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acetylcysteine-d3, a
deuterated analog of Acetylcysteine. The information presented is collated from various safety
data sheets and toxicological reports for Acetylcysteine, which is considered a suitable
surrogate for its deuterated counterpart in the context of safety and handling.

Chemical and Physical Properties

Acetylcysteine-d3 is a white crystalline powder with a slight odor. It is soluble in water and
ethanol.[1]
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Property Value Reference(s)
Molecular Formula C5H6D3N0O3S [2]
Molecular Weight 166.21 g/mol [2]
White crystalline powder or
Appearance
crystals
Melting Point 106 - 108 °C
B Soluble in water and ethanol.
Solubility [11[3]
[1]
pH (1% solution) 20-2.8 [1]
log Pow (n-octanol/water) -0.6 at 23 °C

Toxicological Data

The acute toxicity of Acetylcysteine has been evaluated by oral administration in animal

models.
Parameter Species Route Value Reference(s)
LD50 Rat Oral 5,050 mg/kg [4]
LD50 Mouse Oral > 3000 mg/kg [5]

Skin and Eye Irritation:
e Skin: Non-irritating.

o Eyes: Causes serious eye irritation.[4]

Experimental Protocols

The toxicological data for Acetylcysteine are primarily derived from studies following
standardized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD).
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Acute Oral Toxicity (as per OECD Guideline 423)

The acute oral toxicity is determined by administering the substance to a group of fasted
animals in a stepwise procedure. The starting dose is selected based on available information.
Animals are observed for mortality and clinical signs of toxicity for at least 14 days. Body weight
is recorded weekly. A post-mortem examination is performed on all animals. The LD50 is
calculated based on the number of animal deaths.

Acute Dermal Irritation/Corrosion (as per OECD
Guideline 404)

This test assesses the potential of a substance to cause local skin irritation or corrosion. A
small amount of the test substance (0.5 g for solids) is applied to a shaved area of the skin of a
single animal (typically a rabbit) and covered with a gauze patch.[6][7] The exposure period is
typically 4 hours.[6] After exposure, the patch is removed, and the skin is examined for
erythema and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) for up to 14 days.[7]
The severity of the skin reactions is scored. If no corrosive effect is observed, the test may be
confirmed in additional animals.[6]

Acute Eye Irritation/Corrosion (as per OECD Guideline
405)

This test evaluates the potential of a substance to cause eye irritation or corrosion. A single
dose of the test substance is applied into the conjunctival sac of one eye of an animal (typically
a rabbit).[8][9] The other eye serves as a control.[8][9] The eyes are examined at 1, 24, 48, and
72 hours after application for signs of corneal opacity, iris lesions, and conjunctival redness and
swelling.[10] The severity of the lesions is scored to determine the irritation potential. The
reversibility of any observed effects is also assessed over a period of 21 days.[8]

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of
Acetylcysteine-d3 and ensuring the safety of laboratory personnel.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling
Acetylcysteine-d3 to determine the appropriate PPE.

4 Personal Protective Equipment )

Respiratory Protection
(Use in a well-ventilated area.
If dust is generated, use a NIOSH-approved respirator.)

Body Protection
(Lab coat)

Hand Protection
(Appropriate chemical-resistant gloves)

Eye Protection

(Safety glasses with side-shields or goggles)

Click to download full resolution via product page

Recommended Personal Protective Equipment.

Safe Handling Practices

Handle in a well-ventilated area to avoid dust formation and inhalation.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage Conditions

« Store in a tightly closed container.[11]
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e Keep in a cool, dry place.

 Recommended storage temperature is between 2°C and 8°C.[11]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route

{(nhaalcnj [Skin Conlaclj [Eye Ccmadj @}

Firs"Aid Procedure

Move to fresh air. Wash off immediately with plenty of water for at least 15 minutes. Rinse cautiously with water for several minutes. Do NOT induce vomiting.

If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses, if present and easy to do. Continue rinsing. Rinse mouth with water.
Seek medical attention. Seek medical attention if irritation persists. Seek immediate medical attention. Seek medical attention.

Click to download full resolution via product page

First Aid Procedures for Exposure.

Accidental Release Measures

In case of a spill, follow these procedures:

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate personal protective equipment (see Section 4.1).

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid
generating dust. Clean the affected area thoroughly with water.

Disposal Considerations
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Dispose of waste material in accordance with local, state, and federal regulations. Do not
dispose of down the drain.

This guide is intended for informational purposes only and should not be considered a
substitute for a comprehensive safety assessment and adherence to all applicable safety
regulations and guidelines. Always consult the most current Safety Data Sheet (SDS) for
Acetylcysteine-d3 before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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